1-(2-fluorobenzyl)-3,5-dimethyl-4-nitro-1H-pyrazole

• IUPAC Name: 1-[(2-fluorophenyl)methyl]-3,5-dimethyl-4-nitropyrazole
• InChI: InChI=1S/C12H12FN3O2/c1-8-12(16(17)18)9(2)15(14-8)7-10-5-3-4-6-11(10)13/h3-6H,7H2,1-2H3
• InChI Key: MMXOPRHOQAEZJP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CC2=CC=CC=C2F)C)[N+](=O)[O-]
• Molecular Formula: C12H12FN3O2
• Molecular Weight: 249.24 g/mol

Description

1-(2-fluorobenzyl)-3,5-dimethyl-4-nitro-1H-pyrazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a pyrazole derivative that has shown promising results in different studies, including its use as a building block in the synthesis of more complex compounds. In

Mechanism of Action

The mechanism of action of 1-(2-fluorobenzyl)-3,5-dimethyl-4-nitro-1H-pyrazole is not fully understood. However, studies have shown that this compound exhibits potent inhibitory activity against certain enzymes, including acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Inhibition of this enzyme can lead to an increase in the levels of acetylcholine in the brain, which is beneficial in the treatment of Alzheimer's disease.
Biochemical and Physiological Effects:
Studies have shown that 1-(2-fluorobenzyl)-3,5-dimethyl-4-nitro-1H-pyrazole exhibits potent biological activity. It has been shown to possess anti-inflammatory, analgesic, and antimicrobial properties. In addition, this compound has been investigated for its potential use in the treatment of cancer. It has been shown to inhibit the growth of certain cancer cell lines in vitro, and further studies are underway to investigate its potential as a cancer therapeutic agent.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(2-fluorobenzyl)-3,5-dimethyl-4-nitro-1H-pyrazole in lab experiments include its ease of synthesis, high yield, and potent biological activity. However, this compound has some limitations, including its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for research involving 1-(2-fluorobenzyl)-3,5-dimethyl-4-nitro-1H-pyrazole. One potential direction is the investigation of its potential as a therapeutic agent for Alzheimer's disease. Further studies are needed to fully understand its mechanism of action and to optimize its pharmacological properties for this application. Another potential direction is the investigation of its potential as a cancer therapeutic agent. Studies are underway to investigate its efficacy in animal models of cancer, and further studies are needed to fully understand its potential in this area. Additionally, this compound has shown promise as a building block for the synthesis of new drugs, and further studies are needed to explore its potential in this regard.

Synthesis Methods

The synthesis of 1-(2-fluorobenzyl)-3,5-dimethyl-4-nitro-1H-pyrazole can be achieved through several methods. One of the most commonly used methods involves the reaction of 2-fluorobenzylhydrazine with 4,6-dimethyl-3-nitropyrazole in the presence of a base such as potassium carbonate. The reaction takes place under reflux conditions in a suitable solvent, typically dimethylformamide or dimethyl sulfoxide. After the reaction is complete, the product is isolated and purified using standard methods such as column chromatography or recrystallization.

Scientific Research Applications

1-(2-fluorobenzyl)-3,5-dimethyl-4-nitro-1H-pyrazole has been extensively studied for its potential applications in various fields. In medicinal chemistry, this compound has shown promising results as a building block for the synthesis of new drugs. It has been used as a starting material in the synthesis of potent antitumor agents, anti-inflammatory drugs, and antimicrobial agents. In addition, this compound has been investigated for its potential use in the treatment of Alzheimer's disease.